5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-7-8(14-6-13-7)9(15)10(16)17/h6,9H,4-5H2,1-3H3,(H,13,14)(H,16,17)
• InChI Key: QSIMQYFAMRGECB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1C(=O)O)N=CN2
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol

Description

5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Scientific Field: Organic Chemistry and Biochemistry

  • Application Summary : This compound has been used in the preparation of diarylethene (DAE) Boc-amino acid, which is a type of molecular photoswitch. These photoswitches are interesting as building units in the preparation of diverse photoactive molecules.
  • Methods of Application : The preparation of DAE Boc-amino acid is presented using a modified method of synthesis. The photoswitch process was induced on the compounds in a solution using light sources at different times.
  • Results or Outcomes : The preparation of DAE Boc-amino acid could be useful in the further enhancement of diversity in designing different routes to photoactive peptides.

• Scientific Field: Peptide-Based Drug Discovery

  • Application Summary : The compound is used in the efficient synthesis of rigid dipeptide mimetics. These are valuable in peptide-based drug discovery.
  • Methods of Application : This involves synthesis of azabicyclo [X.Y.0]alkane amino acids as key intermediates.
  • Results or Outcomes : The efficient synthesis of rigid dipeptide mimetics can aid in the discovery of new peptide-based drugs.

• Scientific Field: Organic Synthesis

  • Application Summary : This compound is used as a protecting group in organic synthesis. The tert-butyloxycarbonyl protecting group (BOC group) can be added to amines under aqueous conditions.
  • Methods of Application : The BOC group can be added to amines using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.
  • Results or Outcomes : The use of the BOC group as a protecting group in organic synthesis allows for the protection of amines during reactions.

• Scientific Field: Peptide Synthesis

  • Application Summary : The compound is used in the synthesis of dipeptides. These dipeptides are synthesized using amino acid ionic liquids (AAILs).
  • Methods of Application : The synthesis involves the use of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs).
  • Results or Outcomes : The synthesis of dipeptides using Boc-AAILs can be achieved in satisfactory yields.

• Scientific Field: Medicinal Chemistry

  • Application Summary : Compounds derived from 1,2,4-triazoles, which can be synthesized using the compound, have a wide spectrum of activities, including antimicrobial, antibacterial, antifungal, anticancer, antiviral, and antitumor properties.
  • Methods of Application : The synthesis of these diverse compounds involves the use of the compound as a key intermediate.
  • Results or Outcomes : The synthesis of these diverse compounds can lead to the discovery of new drugs with a wide range of activities.

• Scientific Field: Organic Synthesis

  • Application Summary : This compound is used as a protecting group in organic synthesis. The tert-butyloxycarbonyl protecting group (BOC group) can be added to amines under aqueous conditions.
  • Methods of Application : The BOC group can be added to amines using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.
  • Results or Outcomes : The use of the BOC group as a protecting group in organic synthesis allows for the protection of amines during reactions.

• Scientific Field: Peptide Synthesis

  • Application Summary : The compound is used in the synthesis of dipeptides. These dipeptides are synthesized using amino acid ionic liquids (AAILs).
  • Methods of Application : This involves synthesis of azabicyclo [X.Y.0]alkane amino acids as key intermediates.
  • Results or Outcomes : The efficient synthesis of rigid dipeptide mimetics can aid in the discovery of new peptide-based drugs.

• Scientific Field: Medicinal Chemistry

  • Application Summary : Compounds derived from 1,2,4-triazoles, which can be synthesized using the compound, have a wide spectrum of activities, including antimicrobial, antibacterial, antifungal, anticancer, antiviral, and antitumor properties.
  • Methods of Application : The synthesis of these diverse compounds involves the use of the compound as a key intermediate.
  • Results or Outcomes : The synthesis of these diverse compounds can lead to the discovery of new drugs with a wide range of activities.